Cas no 2829281-80-1 ((S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride)
2829281-80-1 structure
Product Name:(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
CAS No:2829281-80-1
MF:C10H16ClNO3
MW:233.691942214966
CID:5140508
PubChem ID:156022588
Update Time:2024-11-07
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
- F76654
- (2S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol HCl
- 2829281-80-1
- BS-47847
- (2S)-2-amino-2-(3,4-dimethoxyphenyl)ethanol;hydrochloride
-
- Inchi: 1S/C10H15NO3.ClH/c1-13-9-4-3-7(8(11)6-12)5-10(9)14-2;/h3-5,8,12H,6,11H2,1-2H3;1H/t8-;/m1./s1
- InChI Key: NCRZWUIMVNDOMZ-DDWIOCJRSA-N
- SMILES: Cl.O(C)C1=C(C=CC(=C1)[C@@H](CO)N)OC
Computed Properties
- Exact Mass: 233.0818711g/mol
- Monoisotopic Mass: 233.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158379-100mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 100mg |
¥1868 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158379-250mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 250mg |
¥2802 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158379-1g |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 1g |
¥6991 | 2023-09-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01421013-100mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 100mg |
¥1415.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01421013-250mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 250mg |
¥2123.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01421013-1g |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 1g |
¥5296.0 | 2023-04-07 | |
| 1PlusChem | 1P024G2U-100mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 100mg |
$189.00 | 2024-05-07 | |
| 1PlusChem | 1P024G2U-250mg |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 250mg |
$284.00 | 2024-05-07 | |
| 1PlusChem | 1P024G2U-1g |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 1g |
$729.00 | 2024-05-07 | |
| eNovation Chemicals LLC | Y1230649-1g |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride |
2829281-80-1 | 95% | 1g |
$1000 | 2024-06-03 |
(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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